Cas no 61735-77-1 (3-fluorobenzo(a,i)pyrene)

• Product Name: 3-fluorobenzo(a,i)pyrene
• CAS No: 61735-77-1
• Molecular Formula: C₂₄H₁₃F
• Molecular Weight: 320.35842
• CID: 955024
• PubChem ID: 43770

3-fluorobenzo(a,i)pyrene Properties

Names and Identifiers

• 3-fluorobenzo(a,i)pyrene
• BENZO(rst)PENTAPHENE, 3-FLUORO-
• 61735-77-1
• TTM8HG3CNF
• 3-Fluorobenzo(rst)pentaphene
• 5-fluorohexacyclo[10.10.2.02,7.09,23.014,19.020,24]tetracosa-1(23),2(7),3,5,8,10,12,14,16,18,20(24),21-dodecaene
• BRN 1995992
• Benzo[rst]pentaphene, 3-fluoro-
• 3-Fluorobenzo[rst]pentaphene
• 3-fluorodibenzo[ a,i]pyrene
• DTXSID70210735
• Fluorodibenzo[a,i]pyrene, 3-
• 3-Fluorodibenzo[a,i]pyrene

• InChIKey： RFZRVBKLYCYBKA-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H13F/c25-18-7-8-20-17(13-18)12-16-6-5-15-11-14-3-1-2-4-19(14)21-9-10-22(20)24(16)23(15)21/h1-13H
• SMILES： C1=CC=C2C3=C4C(=CC2=C1)C=CC5=CC6=C(C=CC(=C6)F)C(=C54)C=C3

Computed Properties

• Exact Mass: 320.10019
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 320.100128577g/mol
• Heavy Atom Count: 25
• Complexity: 514
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• Refractive Index: 1.7110 (estimate)
• Boiling Point: 295.93°C (rough estimate)
• Density: 1.0597 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes